Cas no 15733-63-8 (1-Chloro-5-phenylpentane)

• Product Name: 1-Chloro-5-phenylpentane
• CAS No: 15733-63-8
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• MDL: MFCD00037118
• CID: 87601
• PubChem ID: 519173
• Update Time: 2025-05-23

1-Chloro-5-phenylpentane Chemical and Physical Properties

Names and Identifiers

• (5-Chloropentyl)benzene
• 5-Phenylamyl chloride~5-Phenylpentyl chloride
• 5-chloropentylbenzene
• 1-bromo-5-phenylpentane
• 1-CHLORO-5-PHENYLPENTANE
• 5-chloro-1-phenylpentane
• 5-Phenyl-1-pentyl chloride
• 5-phenylpentyl chloride
• (5-Chloropentyl)benzene #
• EN300-674782
• AKOS009158398
• 15733-63-8
• Benzene, (5-chloropentyl)-
• Benzene,(5-chloropentyl)-
• MFCD00037118
• CS-0269931
• FT-0607636
• DTXSID20333903
• SCHEMBL1006673
• AS-58916
• DB-013835
• G85017
• 1-Chloro-5-phenylpentane

• MDL： MFCD00037118
• Inchi： 1S/C11H15Cl/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： UXJLBVYYDZDPBV-UHFFFAOYSA-N
• SMILES： ClCCCCCC1C=CC=CC=1
• BRN： 2355978

Computed Properties

• Exact Mass: 182.08600
• Monoisotopic Mass: 182.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1,014 g/cm3
• Boiling Point: 80-82°C 1mm
• Flash Point: 76-79°C/0.65mm
• Refractive Index: 1.5140
• PSA: 0.00000
• LogP: 3.63820
• Solubility: Not determined

1-Chloro-5-phenylpentane Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Chloro-5-phenylpentane

1-Chloro-5-phenylpentane (CAS No. 15733-63-8): A Comprehensive Overview

1-Chloro-5-phenylpentane is a versatile organic compound with the CAS registry number 15733-63-8. This compound is characterized by its unique structure, which includes a chlorine atom attached to a pentane chain and a phenyl group at the fifth position. The molecule's structure makes it highly valuable in various chemical applications, particularly in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-chloro-5-phenylpentane in the development of novel polymers and high-performance materials. Researchers have explored its ability to act as a precursor for synthesizing polyurethanes and other thermoplastic elastomers, which are widely used in industries such as automotive, electronics, and construction. The compound's reactivity and compatibility with various polymerization techniques make it an attractive option for material scientists seeking to develop lightweight yet durable materials.

In the field of pharmaceuticals, 1-chloro-5-phenylpentane has shown promise as an intermediate in drug synthesis. Its ability to undergo nucleophilic substitution reactions has been leveraged to create bioactive molecules with potential applications in treating chronic diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated that derivatives of this compound can modulate key signaling pathways involved in cell proliferation and apoptosis, making them strong candidates for preclinical testing.

The synthesis of 1-chloro-5-phenylpentane typically involves a multi-step process that includes Friedel-Crafts alkylation followed by halogenation. This method ensures high purity and yield, which are critical for its use in sensitive applications such as drug discovery and advanced material synthesis. Innovations in catalytic systems have further enhanced the efficiency of this synthesis, reducing production costs and environmental impact.

From an environmental perspective, the compound's biodegradability and toxicity profile have been extensively studied to ensure its safe use in industrial settings. Research indicates that 1-chloro-5-phenylpentane exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as temperature and microbial activity. These findings are crucial for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 1-chloro-5-phenylpentane (CAS No. 15733-63-8) stands out as a pivotal compound in modern chemistry due to its diverse applications and potential for innovation. Its role in advancing materials science and pharmaceutical development underscores its importance in contemporary research and industrial practices.